Cas no 2227683-45-4 (rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid
• CAS No: 2227683-45-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6419866
• PubChem ID: 165515482
• Update Time: 2025-07-01

rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid
• 2227683-45-4
• rac-2-[(1R,2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid
• EN300-1525837

• Inchi： 1S/C28H34N2O5/c31-26(30-25-14-8-9-19(25)17-27(32)33)15-2-1-7-16-29-28(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,19,24-25H,1-2,7-9,14-18H2,(H,29,34)(H,30,31)(H,32,33)/t19-,25+/m0/s1
• InChI Key： ALUSUOKIJXFXQE-UQBPGWFLSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid

Introduction to rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS No. 2227683-45-4)

Rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS No. 2227683-45-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentyl ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The cyclopentyl ring in this compound provides structural rigidity and conformational stability, which are crucial for optimizing the binding affinity and selectivity of potential drug candidates. The presence of the Fmoc protecting group ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex molecules.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. Rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid has shown promise as a scaffold for designing such molecules due to its ability to adopt specific conformations that can interact with target proteins in a highly selective manner.

One of the key applications of this compound is in the field of cancer research. Studies have demonstrated that certain derivatives of this compound can inhibit the activity of specific kinases involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound effectively inhibited the activity of Aurora kinase A, a key regulator of mitosis and a validated target for cancer therapy.

Beyond its potential as an anticancer agent, rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that compounds derived from this scaffold can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage.

The synthesis of rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid involves several steps, including the formation of the cyclopentyl ring, introduction of the amino acid derivative, and protection with the Fmoc group. The use of advanced synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, making this compound readily available for further studies.

In addition to its therapeutic potential, this compound has also been used as a tool in chemical biology to probe protein function and interactions. By incorporating isotopically labeled versions or fluorescent tags into the molecule, researchers can track its behavior in living cells and gain insights into its mechanism of action. This approach has been particularly useful in understanding the role of specific proteins in cellular processes such as signal transduction and gene regulation.

The safety profile of rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its safety profile and optimize its therapeutic potential.

In conclusion, rac-2-(1R,2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS No. 2227683-45-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing bioactive molecules with diverse therapeutic applications. As research continues to advance, it is likely that new derivatives and analogs of this compound will be developed, further expanding its utility in both basic science and clinical settings.